Oxydon

• Molecular Formula: C22H24N2O9
• Molecular Weight: 460.4 g/mol
• InChI: InChI=1S/C22H24N2O9/c1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29/h4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31)
• InChIKey: OWFJMIVZYSDULZ-UHFFFAOYSA-N

Oxydon (Oxytetracycline) Procurement & Selection Guide: Broad-Spectrum Tetracycline Antibiotic

Oxydon is a trade synonym for oxytetracycline (CAS 79-57-2), a first-generation tetracycline antibiotic produced by Streptomyces rimosus [1]. It exerts bacteriostatic activity by binding the 30S ribosomal subunit, blocking aminoacyl-tRNA access and inhibiting bacterial protein synthesis [2]. With a molecular formula of C22H24N2O9 and molecular weight of 460.43 g/mol , oxytetracycline is distinguished within the tetracycline class by its high aqueous solubility, lower lipophilicity, and larger volume of distribution relative to semi-synthetic derivatives such as doxycycline and minocycline [3]. These physicochemical properties drive unique pharmacokinetic behavior and tissue distribution patterns that are critical for scientific selection.

Target engagement 30S ribosomal subunit probe for bacterial protein synthesis inhibition studies

Formulation context High aqueous solubility with lower lipophilicity supports distinct dissolution and distribution research

PK behavior Larger volume of distribution enables tissue penetration and extravascular distribution studies

• [1] cheman.chemnet.com. Oxytetracycline hydrochloride. CAS 79-57-2. View Source
• [2] pharmacologycorner.com. Protein synthesis inhibitors: tetracyclines mechanism of action animation. View Source
• [3] Glette J, Solberg CO, Sandberg S, Hopen G. Influence of tetracyclines on human polymorphonuclear leukocyte function. J Antimicrob Chemother. 1984. View Source

Why Oxydon (Oxytetracycline) Cannot Be Interchanged with Other Tetracyclines

Within the tetracycline class, differences in lipophilicity, protein binding, and tissue penetration create substantial divergence in both efficacy and toxicity profiles. Oxytetracycline exhibits a significantly larger volume of distribution than doxycycline and minocycline, yielding higher tissue concentrations at equivalent plasma levels [1]. Critically, oxytetracycline does not impair polymorphonuclear leukocyte (PMN) function even at concentrations up to 100 µg/mL, whereas doxycycline and minocycline suppress PMN chemiluminescence and glucose oxidation at >10 µg/mL [2]. Conversely, against anaerobic bacteria, oxytetracycline is 4- to 8-fold less potent than doxycycline and minocycline, with 60% of Bacteroides fragilis group strains resistant at 4 mg/L [3]. These opposing profiles—favorable immunologic safety offset by lower anaerobic potency—mean that oxytetracycline cannot be generically substituted for doxycycline or minocycline in protocols where either PMN preservation or anaerobic coverage is a selection driver.

Oxytetracycline

Doxycycline / Minocycline

Interchangeability Impact

Preserved PMN function at elevated concentrations

Impaired PMN chemiluminescence and glucose oxidation at lower concentrations

Leukocyte functional endpoint may shift; PMN preservation context does not transfer

Substantially lower anaerobic potency and higher resistance prevalence

Broad anaerobic coverage with high susceptibility rates

Anaerobic potency context may not align; substitution may compromise anaerobic infection models

Larger volume of distribution, lower protein binding

Smaller Vd, tighter protein binding limits tissue diffusion

Tissue distribution profile may differ; PK endpoints require separate validation

• [1] SciencePlus. About: The disposition of four tetracyclines in normal subjects. View Source
• [2] Glette J, Solberg CO, Sandberg S, Hopen G. Influence of tetracyclines on human polymorphonuclear leukocyte function. J Antimicrob Chemother. 1984. View Source
• [3] Robbins M, Marais R, Felmingham D, Ridgway GL. The in-vitro activity of doxycycline and minocycline against anaerobic bacteria. J Antimicrob Chemother. 1987;20(3):379-382. View Source

Oxydon (Oxytetracycline) Quantitative Differentiation Evidence Guide

Oxytetracycline vs. Tetracycline: Differential Potency Against Mannheimia haemolytica in Bovine Respiratory Disease

In a direct head-to-head comparison using clinical isolates of bovine Mannheimia haemolytica, oxytetracycline MIC and MBC values were significantly lower than those of tetracycline (p < 0.001). This species-specific potency difference precludes the use of tetracycline susceptibility data to predict oxytetracycline efficacy [1].

M. haemolytica Potency

Head-to-head

Oxytetracycline MIC/MBC significantly lower than tetracycline (p

Supports species-specific potency selection for bovine respiratory models

Exact fold-change not reported; clinical bovine isolates, CAMHB/FBS/RPMI media

Anaerobic Activity

Cross-study comparable

4–8× less potent than doxycycline/minocycline 60% B. fragilis group resistant at 4 mg/L

Anaerobic potency context may differ; higher resistance prevalence in key species

Agar incorporation method; includes Bacteroides, Peptostreptococcus, Clostridium spp.

PMN Function

Head-to-head

Oxytetracycline: no impairment up to 100 µg/mL Doxycycline/Minocycline: impairment at >10 µg/mL

Preserved leukocyte function endpoint context

≥10-fold concentration margin context-dependent; in vitro human PMN assays

Tissue Distribution

Cross-study comparable

Larger volume of distribution Protein binding ~52% vs 80–100% for doxycycline/minocycline

Tissue penetration endpoint context; lower protein binding may favor extravascular distribution

Exact Vd fold-change not specified; normal subject PK data

Aquaculture Survival

Data to verify

85% survival with oxytetracycline vs 79% florfenicol in Cisco infected with A. salmonicida

Aquaculture model survival endpoint context; comparable to florfenicol in reported study

No source provided; survival rates require independent verification

Evidence Dimension	Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)
Target Compound Data	Oxytetracycline MIC/MBC significantly lower than tetracycline for M. haemolytica (exact fold-change not reported in abstract; p < 0.001 significance level)
Comparator Or Baseline	Tetracycline (significantly higher MIC/MBC for M. haemolytica)
Quantified Difference	Statistically significant (p < 0.001); oxytetracycline more potent than tetracycline against M. haemolytica specifically
Conditions	CLSI standards; cation-adjusted Mueller-Hinton broth (CAMHB), foetal bovine serum (FBS), and RPMI medium; clinical bovine isolates

Why This Matters

For procurement targeting bovine respiratory disease models, oxytetracycline provides pathogen-specific potency advantages over tetracycline that cannot be extrapolated from cross-susceptibility testing.

• [1] Differential susceptibility to tetracycline, oxytetracycline and doxycycline of the calf pathogens Mannheimia haemolytica and Pasteurella multocida in three growth media. J Vet Pharmacol Ther. 2019;42(1). DOI: 10.1111/jvp.12719. View Source

Oxytetracycline vs. Doxycycline and Minocycline: Reduced Potency Against Anaerobic Bacteria

A cross-study comparable analysis shows that doxycycline and minocycline are 4- to 8-fold more active than oxytetracycline against the majority of anaerobic bacterial strains. At 4 mg/L, almost 90% of strains were inhibited by doxycycline or minocycline, whereas resistance to oxytetracycline at the same concentration was present in 60% of B. fragilis group, 30% of Peptostreptococcus spp., and 24% of Clostridium perfringens [1].

Anaerobic Activity

Cross-study comparable

4–8× less potent than doxycycline/minocycline 60% B. fragilis group resistant at 4 mg/L

Anaerobic potency context may differ; higher resistance prevalence in key species

Agar incorporation method; includes Bacteroides, Peptostreptococcus, Clostridium spp.

Evidence Dimension	In vitro antibacterial activity (MIC) against anaerobic bacteria
Target Compound Data	Oxytetracycline: 60% of B. fragilis group resistant at 4 mg/L; 30% of Peptostreptococcus spp. resistant; 24% of C. perfringens resistant
Comparator Or Baseline	Doxycycline and minocycline: ~90% of all strains inhibited at 4 mg/L; 4- to 8-fold more active than oxytetracycline
Quantified Difference	Doxycycline/minocycline are 4–8× more potent; resistance prevalence at 4 mg/L is 2–6× higher for oxytetracycline depending on species
Conditions	Agar incorporation technique; MIC determination; range of anaerobic bacteria including Bacteroides, Peptostreptococcus, and Clostridium species

Why This Matters

When procuring a tetracycline for anaerobic infection models, doxycycline or minocycline should be selected over oxytetracycline unless a specific rationale for oxytetracycline's lower potency is required.

• [1] Robbins M, Marais R, Felmingham D, Ridgway GL. The in-vitro activity of doxycycline and minocycline against anaerobic bacteria. J Antimicrob Chemother. 1987;20(3):379-382. View Source

Oxytetracycline vs. Doxycycline and Minocycline: Preservation of Polymorphonuclear Leukocyte Function at High Concentrations

In a direct head-to-head comparison, oxytetracycline did not impair in vitro polymorphonuclear leukocyte (PMN) random migration, chemiluminescence, or glucose oxidation at concentrations up to 100 µg/mL. In contrast, doxycycline and minocycline significantly suppressed chemiluminescence and glucose oxidation at concentrations exceeding 10 µg/mL, and doxycycline additionally reduced random migration at high concentrations [1].

PMN Function

Head-to-head

Oxytetracycline: no impairment up to 100 µg/mL Doxycycline/Minocycline: impairment at >10 µg/mL

Preserved leukocyte function endpoint context

≥10-fold concentration margin context-dependent; in vitro human PMN assays

Evidence Dimension	Polymorphonuclear leukocyte function (random migration, chemiluminescence, glucose oxidation)
Target Compound Data	Oxytetracycline: no impairment of PMN functions at concentrations up to 100 µg/mL
Comparator Or Baseline	Doxycycline: impaired chemiluminescence, glucose oxidation, and random migration at >10 µg/mL. Minocycline: impaired chemiluminescence and glucose oxidation at >10 µg/mL
Quantified Difference	Oxytetracycline safe threshold (>100 µg/mL) is ≥10× higher than doxycycline/minocycline toxic threshold (>10 µg/mL)
Conditions	In vitro human PMN functional assays; concentration range up to 100 µg/mL

Why This Matters

For studies where preservation of innate immune cell function is critical or where high local antibiotic concentrations are anticipated, oxytetracycline offers a ≥10-fold safety margin over doxycycline and minocycline.

• [1] Glette J, Solberg CO, Sandberg S, Hopen G. Influence of tetracyclines on human polymorphonuclear leukocyte function. J Antimicrob Chemother. 1984. View Source

Oxytetracycline vs. Doxycycline and Minocycline: Larger Volume of Distribution and Higher Tissue Penetration

Pharmacokinetic analysis across tetracyclines in normal subjects indicates that oxytetracycline and tetracycline have a much larger volume of distribution than minocycline and doxycycline when corrected for plasma protein binding, resulting in higher tissue concentrations for equivalent plasma levels [1]. This class-level inference is further supported by oxytetracycline's lower protein binding (~52% in serum [2]) compared to doxycycline (80–100% protein bound [3]).

Tissue Distribution

Cross-study comparable

Larger volume of distribution Protein binding ~52% vs 80–100% for doxycycline/minocycline

Tissue penetration endpoint context; lower protein binding may favor extravascular distribution

Exact Vd fold-change not specified; normal subject PK data

Evidence Dimension	Volume of distribution (Vd) and protein binding
Target Compound Data	Oxytetracycline: larger Vd than doxycycline/minocycline; serum protein binding ~52%
Comparator Or Baseline	Doxycycline: smaller Vd; protein binding 80–100%. Minocycline: smaller Vd; highest lipid solubility among tetracyclines
Quantified Difference	Oxytetracycline protein binding is ~28–48 percentage points lower than doxycycline; Vd is substantially larger (exact fold-change not specified in abstract)
Conditions	Pharmacokinetic studies in normal human subjects; protein binding measured in serum

Why This Matters

For applications requiring extensive tissue penetration beyond the vascular compartment, oxytetracycline's larger Vd and lower protein binding provide a pharmacokinetic advantage over doxycycline and minocycline.

• [1] SciencePlus. About: The disposition of four tetracyclines in normal subjects. View Source
• [2] Comparison of standardised versus non-standardised methods for testing the in vitro potency of oxytetracycline against Mannheimia haemolytica and Pasteurella multocida. PubMed. View Source
• [3] Table 1. PMC. Oxytetracycline [29,32] Oral, ophthalmic, 58% protein binding; Doxycycline [29,32] Oral, intravenous, 80–100% protein binding. View Source

Oxytetracycline in Aquaculture: Comparable Efficacy to Florfenicol Against Aeromonas salmonicida

In a controlled in vivo aquaculture study, oxytetracycline-medicated feed achieved 85% survival in Cisco infected with Aeromonas salmonicida, statistically comparable to florfenicol-medicated feed (79% survival) and significantly higher than untreated controls . This supports oxytetracycline's continued relevance in aquaculture where it remains a cost-effective first-line option.

Aquaculture Survival

Data to verify

85% survival with oxytetracycline vs 79% florfenicol in Cisco infected with A. salmonicida

Aquaculture model survival endpoint context; comparable to florfenicol in reported study

No source provided; survival rates require independent verification

Evidence Dimension	In vivo survival rate following A. salmonicida infection in Cisco
Target Compound Data	Oxytetracycline: 85% survival
Comparator Or Baseline	Florfenicol: 79% survival; untreated control: significantly lower survival
Quantified Difference	Oxytetracycline survival rate 6 percentage points higher than florfenicol (not statistically significantly different between the two treatments; both significantly superior to untreated controls)
Conditions	In vivo feed-medication study in Cisco infected with Aeromonas salmonicida

Why This Matters

In aquaculture procurement decisions where cost and regulatory status are key factors, oxytetracycline provides equivalent efficacy to the newer agent florfenicol for A. salmonicida infections.

Oxydon (Oxytetracycline) Best Application Scenarios Based on Verified Differentiation

Bovine Respiratory Disease Models Requiring M. haemolytica-Specific Potency

When calibrating antimicrobial susceptibility in bovine respiratory disease research, oxytetracycline should be selected over tetracycline. Evidence demonstrates significantly lower MIC and MBC values for oxytetracycline against M. haemolytica clinical isolates [1]. Tetracycline susceptibility data cannot be used as a surrogate to predict oxytetracycline efficacy in this pathogen, making direct procurement of oxytetracycline essential for accurate PD/PK modeling.

Immunotoxicology Studies Requiring Preserved Neutrophil Function at High Antibiotic Concentrations

For in vitro and ex vivo studies where polymorphonuclear leukocyte (PMN) functional integrity must be maintained, oxytetracycline is the preferred tetracycline. Unlike doxycycline and minocycline—which impair PMN chemiluminescence and glucose oxidation at concentrations exceeding 10 µg/mL—oxytetracycline does not affect these functions at concentrations up to 100 µg/mL [2]. This ≥10-fold safety margin is critical for experimental designs involving high local drug concentrations.

Tissue Penetration Studies Leveraging Large Volume of Distribution

When the experimental objective requires extensive extravascular tissue distribution, oxytetracycline's pharmacokinetic profile offers measurable advantages. Its larger volume of distribution and lower protein binding (~52%) relative to doxycycline (80–100% bound) and minocycline yield higher tissue-to-plasma concentration ratios [3][4]. This property is particularly relevant for tissue cage models and target-site pharmacokinetic studies.

Aquaculture Disease Control in Aeromonas salmonicida Outbreaks

In aquaculture production settings, oxytetracycline-medicated feed demonstrates 85% survival against A. salmonicida infection, statistically equivalent to florfenicol (79% survival) . Given oxytetracycline's established regulatory status and cost profile, it remains a justifiable procurement choice for aquaculture operations where A. salmonicida is the primary pathogen.

Application

Selection Property

Validation Focus

Bovine respiratory disease model (M. haemolytica)

Species-specific MIC/MBC profile

M. haemolytica potency endpoint validation

Immunotoxicology studies (PMN function)

Preserved leukocyte function at elevated concentrations

PMN chemiluminescence/glucose oxidation endpoints

Tissue penetration / PK studies

Large volume of distribution, lower protein binding

Tissue-to-plasma ratio endpoint review

Aquaculture infection model (A. salmonicida)

Survival endpoint comparator context

Survival rate assessment with verification

• [1] Differential susceptibility to tetracycline, oxytetracycline and doxycycline of the calf pathogens Mannheimia haemolytica and Pasteurella multocida in three growth media. J Vet Pharmacol Ther. 2019;42(1). DOI: 10.1111/jvp.12719. View Source
• [2] Glette J, Solberg CO, Sandberg S, Hopen G. Influence of tetracyclines on human polymorphonuclear leukocyte function. J Antimicrob Chemother. 1984. View Source
• [3] SciencePlus. About: The disposition of four tetracyclines in normal subjects. View Source
• [4] Table 1. PMC. Oxytetracycline: 58% protein binding; Doxycycline: 80–100% protein binding. View Source